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Compound of Interest

Compound Name: titanium(1V) nitrate

Cat. No.: B1173588

Abstract

This technical guide provides an in-depth overview of titanium(lV) nitrate, also known as
titanium tetranitrate, a highly reactive inorganic compound with significant applications in
chemical synthesis and materials science. This document is intended for researchers,
scientists, and professionals in drug development and related fields. It covers the compound's
core identifiers, physicochemical properties, detailed experimental protocols for its synthesis,
and its applications as a catalyst and a precursor to advanced materials. Safety protocols and
handling procedures are also discussed.

Introduction

Titanium(IV) nitrate, Ti(NOs)a4, is a volatile, colorless, and diamagnetic solid.[1] It stands out as
an unusual example of a binary transition metal nitrate due to its volatility.[1] Its high reactivity
makes it a potent nitrating agent and a versatile precursor for the synthesis of high-purity
titanium dioxide and other titanium-based materials.[2][3] For professionals in drug
development and organic synthesis, titanium(lV) nitrate serves as an effective catalyst for
reactions such as esterification and polymerization.[3][4] This guide consolidates the technical
data, experimental procedures, and logical workflows associated with titanium(IV) nitrate to
facilitate its effective and safe utilization in a research and development setting.

Compound Identification and Properties
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Accurate identification and understanding of the physicochemical properties of titanium(IV)
nitrate are crucial for its application. The following tables summarize its key identifiers and
guantitative properties.

Chemical Identifiers

Identifier Type Value

CAS Number 12372-56-4[1]

Common Synonyms Titanium tetranitrate, Tetranitratotitanium[1]

Molecular Formula Ti(NO3)a or NaO12Ti

PubChem CID 139314[1]

ChemSpider ID 8123716[1]

ECHA InfoCard 100.222.601[1]

InChl INChl=1S/4NO3.Ti/c42-1(3)4:/q4-1;+4[1]
O=--INVALID-LINK--O--INVALID-LINK--

Canonical SMILES =0O">Ti(O--INVALID-LINK--=0)O--INVALID-

LINK--=OJ[1]

Physicochemical Properties
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Property Value

Molar Mass 295.8866 g/mol [1]
Appearance Colorless, white volatile solid[1]
Density 2.192 g/cm3[1]

Melting Point 58 °C (331 K)[1]

Boiling Point Decomposes before boiling[1]

Reacts with water. Soluble in nonpolar solvents

Solubiliy (e.g., CCla, SiCla).[1]
Crystal Structure Monoclinic[1]

Space Group P21/c[1]

Coordination Geometry 8 (flattened tetrahedral)[1]

Experimental Protocols

The synthesis of anhydrous titanium(IV) nitrate requires stringent anhydrous conditions due to
its high reactivity with water. The primary and most effective method involves the nitration of
titanium(lV) chloride.

Synthesis of Anhydrous Titanium(lV) Nitrate

This protocol describes the synthesis of anhydrous titanium(lV) nitrate from titanium(lVv)
chloride and dinitrogen pentoxide.

Reaction: TiCla + 4 N20s — Ti(NOs)a + 4 CINO2[1]
Materials and Equipment:

 Titanium(lV) chloride (TiCls), freshly distilled

¢ Dinitrogen pentoxide (N20s)

o Carbon tetrachloride (CCls), anhydrous
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e Two-neck round-bottom flask

e Dropping funnel

o Reflux condenser with a drying tube (P20s or CaClz)

o Magnetic stirrer and stir bar

e Schlenk line or inert atmosphere setup (Argon or Nitrogen)
e Vacuum distillation apparatus

e Dry ice/acetone bath

Procedure:

e Setup: Assemble the two-neck flask, dropping funnel, and reflux condenser under an inert
atmosphere. Ensure all glassware is rigorously dried.

» Reactant Preparation: Prepare a solution of titanium(1V) chloride in anhydrous carbon
tetrachloride in the reaction flask. Cool the flask to -20 °C using a dry ice/acetone bath.

» Addition of Nitrating Agent: Prepare a solution of dinitrogen pentoxide in anhydrous carbon
tetrachloride and place it in the dropping funnel.

e Reaction: Add the N20Os solution dropwise to the cooled and stirring TiCla solution. A
precipitate will form as the addition proceeds. Maintain the temperature below 0 °C
throughout the addition.

o Warm-up and Dissolution: After the addition is complete, allow the mixture to slowly warm to
room temperature. The precipitate will dissolve, accompanied by the evolution of gas
(nitrosyl chloride, NOCI, and nitrogen dioxide from the CINO:z byproduct). Control any
vigorous bubbling by intermittent cooling.

« |solation: Once the reaction is complete (the precipitate is fully dissolved), remove the
volatile components (solvent and byproducts) by vacuum distillation.
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 Purification: The resulting white solid residue of titanium(IV) nitrate can be further purified

by sublimation under high vacuum.

o Storage: Store the final product in a tightly sealed container under an inert atmosphere, as it

is highly hygroscopic.

Diagrams and Workflows

The following diagrams illustrate the synthesis workflow and the logical relationship between

the properties and applications of titanium(IV) nitrate.
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Synthesis Workflow for Anhydrous Titanium(lV) Nitrate
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Caption: Workflow for the synthesis of anhydrous titanium(IV) nitrate.
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Properties and Applications of Titanium(IV) Nitrate
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Caption: Relationship between properties and applications of Ti(NO3)a.

Applications in Research and Development

Titanium(IV) nitrate is a versatile reagent with several applications relevant to chemical
research and development.

o Catalysis: The Lewis acidic nature of the titanium center makes Ti(NOs)4 an effective catalyst
for various organic transformations. It has been documented to catalyze esterification and
polymerization reactions.[3][4] Its use can be advantageous in situations where traditional
acid catalysts might cause unwanted side reactions.

 Nitrating Agent: Anhydrous titanium(IV) nitrate is a powerful nitrating agent for aromatic
compounds, capable of effecting nitration under relatively mild conditions in nonpolar
solvents like carbon tetrachloride.[2] This offers an alternative to classical mixed-acid
(H2S04/HNO3) nitrations.
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e Materials Science Precursor: As a volatile and highly pure source of titanium, Ti(NOs)a4 is a
valuable precursor in materials science.[3][4] It can be used in chemical vapor deposition
(CVD) or atomic layer deposition (ALD) processes to create thin films of titanium dioxide. Its
thermal decomposition is a key method for producing high-purity TiO2 nanoparticles, which
have applications in photocatalysis, sensors, and as components in advanced ceramics.[2]

[3]

» Relevance to Drug Development: While not used directly as a pharmaceutical agent, the
catalytic properties of titanium compounds are relevant to drug synthesis.[5] Esterification, a
reaction catalyzed by titanium compounds, is a common strategy in medicinal chemistry to
create prodrugs, which can improve the bioavailability of a polar drug molecule.[5]
Furthermore, the general use of titanium-based equipment in pharmaceutical manufacturing
underscores the biocompatibility and chemical resistance of the element, although highly
reactive compounds like titanium(lV) nitrate are not used for this purpose.[6]

Safety and Handling

Titanium(lV) nitrate is a hazardous substance and must be handled with appropriate safety
precautions.

e Hazards: It is a strong oxidizer and may intensify fires. It causes severe skin burns and eye
damage. It is also highly hygroscopic and reacts with moisture in the air.

» Handling: Always handle in a well-ventilated area, preferably within a glovebox or fume hood,
under an inert atmosphere. Wear suitable personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles with side shields, and a lab coat.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from combustible materials and sources of moisture.

e First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek immediate medical attention.
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o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

Conclusion

Titanium(IV) nitrate is a highly reactive and versatile compound with significant potential for
researchers in chemistry and materials science. Its utility as a nitrating agent, a Lewis acid
catalyst, and a high-purity precursor for titanium dioxide makes it a valuable tool in advanced
synthesis. While its direct application in drug development is limited, its role in enabling key
organic transformations is of indirect importance. A thorough understanding of its properties
and strict adherence to safety protocols are essential for its successful and safe application in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

